molecular formula C13H12N4 B8790143 6-Methyl-2-phenyl-[1,2,4]triazolo[1,5-A]pyridin-7-amine CAS No. 1380331-26-9

6-Methyl-2-phenyl-[1,2,4]triazolo[1,5-A]pyridin-7-amine

Cat. No.: B8790143
CAS No.: 1380331-26-9
M. Wt: 224.26 g/mol
InChI Key: RULTYYNTZACCIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2-phenyl-[1,2,4]triazolo[1,5-A]pyridin-7-amine is a useful research compound. Its molecular formula is C13H12N4 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

1380331-26-9

Molecular Formula

C13H12N4

Molecular Weight

224.26 g/mol

IUPAC Name

6-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine

InChI

InChI=1S/C13H12N4/c1-9-8-17-12(7-11(9)14)15-13(16-17)10-5-3-2-4-6-10/h2-8H,14H2,1H3

InChI Key

RULTYYNTZACCIP-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C(=NC(=N2)C3=CC=CC=C3)C=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid (172 mg, 679 μmol) and triethylamine (206 mg, 284 μl, 2.04 mmol) in tert-butanol (10 ml) is added at 25° C. diphenyl phosphorazidate (220 μl, 1.02 mmol). The resulting mixture is heated to reflux and stirred for 18 hours. The crude material is loaded on silica and purified by flash chromatography on a 20 g silica column using heptane/ethyl acetate 10-100% as eluent affording 6-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridin-7-ylamine (43 mg, 28%) as an off-white solid. mp.: >250° C. MS: m/z=225.3 (M+H+). The hydrochloride can be prepared by stirring in tetrahydrofurane/6N hydrochloric acid in diethylether (1:6) for 2 hours and final evaporation to dryness. Light brown solid (quant.). MS: m/z=225.3 (M+H+).
Name
6-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
Quantity
172 mg
Type
reactant
Reaction Step One
Quantity
284 μL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
diphenyl phosphorazidate
Quantity
220 μL
Type
reactant
Reaction Step Two
[Compound]
Name
crude material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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